Ajmalan-17(S),21alpha-diol
Catalog No.
S15786435
CAS No.
509-37-5
M.F
C20H26N2O2
M. Wt
326.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
509-37-5
Product Name
Ajmalan-17(S),21alpha-diol
IUPAC Name
(1R,9R,10S,12R,13S,14R,16S,18S)-13-ethyl-8-methyl-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6-triene-14,18-diol
Molecular Formula
C20H26N2O2
Molecular Weight
326.4 g/mol
InChI
InChI=1S/C20H26N2O2/c1-3-10-11-8-14-17-20(12-6-4-5-7-13(12)21(17)2)9-15(16(11)18(20)23)22(14)19(10)24/h4-7,10-11,14-19,23-24H,3,8-9H2,1-2H3/t10-,11-,14-,15-,16?,17-,18-,19+,20+/m0/s1
InChI Key
CJDRUOGAGYHKKD-NNAJWNLHSA-N
Canonical SMILES
CCC1C2CC3C4C5(CC(C2C5O)N3C1O)C6=CC=CC=C6N4C
Isomeric SMILES
CC[C@H]1[C@@H]2C[C@H]3[C@H]4[C@@]5(C[C@@H](C2[C@@H]5O)N3[C@@H]1O)C6=CC=CC=C6N4C
XLogP3
1.8
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
2
Exact Mass
326.199428076 g/mol
Monoisotopic Mass
326.199428076 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-15-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:444811-29-4
Molecular Formula:C28H44O7
Molecular Weight:492.6 g/mol
Availability:
In Stock
